Cas no 2098117-03-2 (1-(3-(Difluoromethyl)pyrrolidin-1-yl)-2-(piperidin-4-yl)ethan-1-one)

1-(3-(Difluoromethyl)pyrrolidin-1-yl)-2-(piperidin-4-yl)ethan-1-one is a specialized organic compound featuring a difluoromethyl-substituted pyrrolidine moiety linked to a piperidine-containing ketone scaffold. Its unique structure, combining both heterocyclic and fluorinated components, makes it a valuable intermediate in medicinal chemistry and drug discovery. The difluoromethyl group enhances metabolic stability and bioavailability, while the piperidine and pyrrolidine rings contribute to conformational rigidity and binding affinity. This compound is particularly useful in the synthesis of bioactive molecules targeting central nervous system (CNS) disorders or enzyme inhibition. Its well-defined stereochemistry and functional group compatibility further support its utility in structure-activity relationship (SAR) studies and lead optimization.

1-(3-(Difluoromethyl)pyrrolidin-1-yl)-2-(piperidin-4-yl)ethan-1-one structure

2098117-03-2 structure

Product Name:1-(3-(Difluoromethyl)pyrrolidin-1-yl)-2-(piperidin-4-yl)ethan-1-one

CAS No:2098117-03-2

MF:C₁₂H₂₀F₂N₂O

MW:246.296810150146

CID:5725065

PubChem ID:121201156

Update Time:2025-05-28

1-(3-(Difluoromethyl)pyrrolidin-1-yl)-2-(piperidin-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

- 2098117-03-2
- 1-[3-(difluoromethyl)pyrrolidin-1-yl]-2-piperidin-4-ylethanone
- AKOS026709155
- F1907-4694
- 1-(3-(difluoromethyl)pyrrolidin-1-yl)-2-(piperidin-4-yl)ethan-1-one
- Ethanone, 1-[3-(difluoromethyl)-1-pyrrolidinyl]-2-(4-piperidinyl)-
- 1-(3-(Difluoromethyl)pyrrolidin-1-yl)-2-(piperidin-4-yl)ethan-1-one
- Inchi： 1S/C12H20F2N2O/c13-12(14)10-3-6-16(8-10)11(17)7-9-1-4-15-5-2-9/h9-10,12,15H,1-8H2
- InChI Key： BEVCZUPJCZENEY-UHFFFAOYSA-N
- SMILES： FC(C1CCN(C(CC2CCNCC2)=O)C1)F

Computed Properties

Exact Mass: 246.15436959g/mol
Monoisotopic Mass: 246.15436959g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 267
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 32.3Å²

Experimental Properties

Density: 1.121±0.06 g/cm3(Predicted)
Boiling Point: 370.0±17.0 °C(Predicted)
pka: 10.47±0.10(Predicted)

1-(3-(Difluoromethyl)pyrrolidin-1-yl)-2-(piperidin-4-yl)ethan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D123586-100mg	1-(3-(difluoromethyl)pyrrolidin-1-yl)-2-(piperidin-4-yl)ethan-1-one	2098117-03-2		100mg	$ 95.00	2022-06-05
TRC	D123586-500mg	1-(3-(difluoromethyl)pyrrolidin-1-yl)-2-(piperidin-4-yl)ethan-1-one	2098117-03-2		500mg	$ 365.00	2022-06-05
TRC	D123586-1g	1-(3-(difluoromethyl)pyrrolidin-1-yl)-2-(piperidin-4-yl)ethan-1-one	2098117-03-2		1g	$ 570.00	2022-06-05
Life Chemicals	F1907-4694-0.25g	1-(3-(difluoromethyl)pyrrolidin-1-yl)-2-(piperidin-4-yl)ethan-1-one	2098117-03-2	95%+	0.25g	$361.0	2023-09-07
Life Chemicals	F1907-4694-0.5g	1-(3-(difluoromethyl)pyrrolidin-1-yl)-2-(piperidin-4-yl)ethan-1-one	2098117-03-2	95%+	0.5g	$380.0	2023-09-07
Life Chemicals	F1907-4694-1g	1-(3-(difluoromethyl)pyrrolidin-1-yl)-2-(piperidin-4-yl)ethan-1-one	2098117-03-2	95%+	1g	$401.0	2023-09-07
Life Chemicals	F1907-4694-2.5g	1-(3-(difluoromethyl)pyrrolidin-1-yl)-2-(piperidin-4-yl)ethan-1-one	2098117-03-2	95%+	2.5g	$802.0	2023-09-07
Life Chemicals	F1907-4694-5g	1-(3-(difluoromethyl)pyrrolidin-1-yl)-2-(piperidin-4-yl)ethan-1-one	2098117-03-2	95%+	5g	$1203.0	2023-09-07
Life Chemicals	F1907-4694-10g	1-(3-(difluoromethyl)pyrrolidin-1-yl)-2-(piperidin-4-yl)ethan-1-one	2098117-03-2	95%+	10g	$1684.0	2023-09-07